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Compound of Interest

Compound Name: Ethyl 3-acetyl-4-oxopentanoate

Cat. No.: B102791

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of Ethyl 3-
acetyl-4-oxopentanoate (CAS No. 18835-02-4). Due to the limited availability of
experimentally determined quantitative data for this specific compound in public literature and
databases, this guide also includes data for the structurally related compound, Ethyl 4-
oxopentanoate, for comparative context. Furthermore, generalized experimental protocols for
determining key physical properties are detailed.

Core Physical and Chemical Properties

Ethyl 3-acetyl-4-oxopentanoate is an organic compound with the molecular formula
C9H1404.[1][2][3] It is also known by synonyms such as Ethyl 3-acetyllevulinate and
Pentanoic acid, 3-acetyl-4-oxo-, ethyl ester.[1][3] While specific quantitative physical properties
like boiling point, melting point, and density are not readily available, structural and spectral
information has been cataloged.[1][3][4]

Table 1: Summary of Known Properties for Ethyl 3-acetyl-4-oxopentanoate
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Property Value Source(s)
CAS Number 18835-02-4 [L1[2][41[5]
Molecular Formula C9H1404 [11[2][3]
Molecular Weight 186.21 g/mol [3]
IUPAC Name ethyl 3-acetyl-4-oxopentanoate  [1]
CCOC(=0O)CC(C(=0)C)C(=0
SMILES (=0)CC(C(=0)C)C(=0) o
C
NKGFIBABDQHCHZ-
InChliKey [1]
UHFFFAOYSA-N
Sealed in dry, room
Storage [2][3]
temperature
Warning: May be harmful if
swallowed, cause skin and eye
Hazards [1][2]

irritation, and may cause

respiratory irritation.

Comparative Data: Ethyl 4-oxopentanoate

For contextual understanding, the physical properties of the related compound Ethyl 4-

oxopentanoate (Ethyl levulinate, CAS No. 539-88-8) are presented below. It is crucial to note

that these values are not for Ethyl 3-acetyl-4-oxopentanoate but may offer insights into the

expected properties of similar structures.

Table 2: Physical Properties of Ethyl 4-oxopentanoate
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Property Value Source(s)
Boiling Point 203 to 205 °C [6]
Density 1.016 g/cm? [6]
Refractive Index n20/D 1.422 (lit.) [7]
Melting Point -60 °C [6]
Solubility Soluble in water. [7]

Experimental Protocols

Detailed experimental protocols for determining the physical properties of Ethyl 3-acetyl-4-
oxopentanoate are not available. However, standard methodologies for organic compounds
would be employed.

Determination of Boiling Point (Simple Distillation)

The boiling point of a liquid organic compound can be determined using simple distillation.[8]
The compound is heated in a round-bottom flask, and the temperature of the vapor is
measured with a thermometer.[8] The temperature at which the vapor pressure of the liquid
equals the pressure surrounding the liquid and the liquid changes into a vapor is recorded as
the boiling point.[8]

Determination of Melting Point

For solid organic compounds, the melting point is determined using a melting point apparatus.
A small, powdered sample of the compound is placed in a capillary tube and heated. The
temperature range over which the solid melts to a liquid is recorded as the melting point.[8]

Determination of Refractive Index

The refractive index, a measure of how light bends as it passes through the compound, is
determined using a refractometer. A few drops of the liquid sample are placed on the prism of
the refractometer, and the refractive index is read from the calibrated scale. This value is
typically measured at a specific temperature, often 20°C, and using the D line of a sodium

lamp.
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Spectroscopic Analysis

Structural elucidation and confirmation are achieved through various spectroscopic methods:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra provide
detailed information about the carbon-hydrogen framework of the molecule.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule by measuring the absorption of infrared radiation.

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight and fragmentation pattern of the compound, aiding in the confirmation of its structure.

[1]

Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the synthesis and physical
characterization of a novel organic compound like Ethyl 3-acetyl-4-oxopentanoate.
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Caption: Workflow for Synthesis and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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